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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B13803411 Get Quote

An In-depth Technical Guide to 2-
Hydroxymethylene ethisterone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxymethylene ethisterone,

a key steroidal intermediate. The document details its chemical identifiers, available

physicochemical data, and its role in synthetic and metabolic pathways, particularly in relation

to the drug Danazol.

Chemical Identifiers and Properties
2-Hydroxymethylene ethisterone is a derivative of ethisterone and serves as a crucial

intermediate in the synthesis of Danazol, a medication used for various gynecological

conditions. It is also recognized as a metabolite of Danazol.[1][2][3][4][5] The fundamental

chemical and physical properties are summarized below.
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Identifier Value Source

CAS Number 2787-02-2 [2]

Molecular Formula C₂₂H₂₈O₃ [2]

Molecular Weight 340.46 g/mol [2]

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-

ethynyl-17-hydroxy-2-

(hydroxymethylidene)-10,13-

dimethyl-

1,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phena

nthren-3-one

Synonyms

(17α)-17-Hydroxy-2-

(hydroxymethylene)-pregn-4-

en-20-yn-3-one, 17-Ethynyl-2-

(hydroxymethylene)-

testosterone

[2]

SMILES

C[C@]12C\C(=C/O)\C(=O)C=

C1CC[C@@H]3[C@@H]2CC[

C@@]4(C)

[C@H]3CC[C@@]4(O)C#C

[2]

InChI

InChI=1S/C22H28O3/c1-4-

22(25)10-8-18-16-6-5-15-11-

19(24)14(13-23)12-

20(15,2)17(16)7-9-
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Synthetic and Metabolic Pathways
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2-Hydroxymethylene ethisterone is a pivotal molecule in both the synthesis and metabolism

of Danazol. The following diagram illustrates its position in these pathways.
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Caption: Synthetic and metabolic relationship of 2-Hydroxymethylene ethisterone.

Experimental Protocols
While detailed experimental protocols for the synthesis of 2-Hydroxymethylene ethisterone
are not readily available in public literature, a postulated synthetic pathway can be inferred from

the synthesis of Danazol and the study of its metabolites. The formation of 2-
Hydroxymethylene ethisterone from ethisterone is a crucial formylation step.

A study by Rosi et al. (1977) on the metabolites of Danazol provides insight into a potential

synthetic route for a closely related compound, 17-hydroxy-2α-(hydroxymethyl)-17α-pregn-4-

en-20-yn-3-one, which involves the reduction of the 2-hydroxymethylene intermediate.[6]

Postulated Synthesis of the 2-Hydroxymethylene Intermediate:

The synthesis would likely involve the reaction of ethisterone with a formylating agent, such as

ethyl formate, in the presence of a strong base like sodium hydride or sodium methoxide. The

reaction would introduce the hydroxymethylene group at the C2 position of the steroid nucleus.

Synthesis of a Related Metabolite (as a proxy for experimental detail):

The following is adapted from the synthesis of 17-hydroxy-2α-(hydroxymethylene)-17α-pregn-

4-en-20-yn-3-one as described by Rosi et al. (1977), which would proceed from the 2-
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hydroxymethylene intermediate.[6]

Reduction of the Intermediate: The 2-hydroxymethylene intermediate (3) would be dissolved

in a suitable solvent system such as a mixture of ethanol, tetrahydrofuran, water, and acetic

acid.

Reducing Agent: Sodium cyanoborohydride (NaCNBH₃) would be added to the solution.

Reaction Monitoring and Work-up: The reaction progress would be monitored by thin-layer

chromatography (TLC). Upon completion, the reaction mixture would be partitioned between

an organic solvent (e.g., ethyl acetate) and a dilute aqueous base (e.g., NaOH).

Purification: The crude product obtained from the organic phase would be purified by column

chromatography on silica gel.

Quantitative Data
Specific quantitative data for 2-Hydroxymethylene ethisterone is limited in publicly accessible

databases. However, analytical data for related metabolites synthesized by Rosi et al. (1977)

provide an indication of the expected characterization data.[6]

Metabolite Melting Point (°C) Elemental Analysis
Key ¹H NMR
Signals (τ, ppm)

17-hydroxy-2α-

(hydroxymethyl)-17α-

pregn-4-en-20-yn-3-

one (5)

164-165 C, H

1 (OH), 6.71 (=CH),

7.82 (=CH), 10.26

(CHO)

17-hydroxy-2-

(hydroxymethyl)-17α-

pregna-1,4-dien-20-

yn-3-one (7)

Not specified C, H
Not specified in

snippet

6β,17-dihydroxy-2α-

(hydroxymethyl)-17α-

pregn-4-en-20-yn-3-

one (8)
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Not specified in

snippet
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Note: The NMR data is presented as reported in the original publication and may require

conversion to modern standards.

Logical Workflow for Characterization
The following diagram outlines a typical workflow for the synthesis and characterization of a

steroidal intermediate like 2-Hydroxymethylene ethisterone.
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Caption: Workflow for synthesis and characterization of 2-Hydroxymethylene ethisterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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